Cas no 26384-75-8 (Benzoxazole, 2-methoxy-)

• Product Name: Benzoxazole, 2-methoxy-
• CAS No: 26384-75-8
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 1427177
• PubChem ID: 11062539
• Update Time: 2025-04-20

Benzoxazole, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-methoxy-
• 2-methoxy-1,3-benzoxazole
• SCHEMBL346909
• methoxy-benzoxazole
• NRBCYYCKOXRXRB-UHFFFAOYSA-N
• 2-methoxybenzo[d]oxazole
• DTXSID10453740
• 26384-75-8
• 2-methoxybenzoxazole

• Inchi： 1S/C8H7NO2/c1-10-8-9-6-4-2-3-5-7(6)11-8/h2-5H,1H3
• InChI Key： NRBCYYCKOXRXRB-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles